Cas no 2172438-67-2 (tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate)

• Product Name: tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate
• CAS No: 2172438-67-2
• MF: C₁₃H₂₄ClNO₄S
• MW: 325.851962089539
• CID: 5800294
• PubChem ID: 165533690
• Update Time: 2025-05-20

tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate
• tert-butyl N-[1-(chlorosulfonyl)propan-2-yl]-N-(cyclobutylmethyl)carbamate
• 2172438-67-2
• EN300-1577805

• Inchi： 1S/C13H24ClNO4S/c1-10(9-20(14,17)18)15(8-11-6-5-7-11)12(16)19-13(2,3)4/h10-11H,5-9H2,1-4H3
• InChI Key： BAKKJMAAPSHLNY-UHFFFAOYSA-N
• SMILES： ClS(CC(C)N(C(=O)OC(C)(C)C)CC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 325.1114571g/mol
• Monoisotopic Mass: 325.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate

tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate (CAS No. 2172438-67-2) is a highly specialized organic compound with a complex structure that combines elements of carbamate chemistry and sulfonyl functionalities. This compound has garnered attention in recent years due to its unique properties and potential applications in various fields, including agrochemicals, pharmaceuticals, and advanced materials. The molecule's structure, which includes a tert-butyl group, a chlorosulfonyl substituent, and a cyclobutylmethyl moiety, contributes to its versatile reactivity and stability.

Recent studies have highlighted the importance of tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate in the development of novel agrochemicals. Researchers have explored its role as a precursor for herbicides and insecticides, leveraging its ability to form stable bonds with target molecules. The chlorosulfonyl group, in particular, has been shown to enhance the compound's reactivity under specific conditions, making it a valuable intermediate in the synthesis of bioactive compounds.

In the pharmaceutical industry, this compound has been investigated for its potential as a building block in drug discovery. Its cyclobutylmethyl group introduces rigidity into the molecule, which can be advantageous in designing drugs with specific pharmacokinetic profiles. Additionally, the tert-butyl group provides steric bulk, which can influence the molecule's solubility and bioavailability. These properties make tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate a promising candidate for further exploration in medicinal chemistry.

The synthesis of tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate involves a multi-step process that combines nucleophilic substitution and carbamate formation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental standpoint, understanding the fate and behavior of tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate in natural systems is crucial. Studies have shown that the compound undergoes hydrolysis under certain conditions, leading to the formation of biodegradable byproducts. This information is vital for assessing its potential impact on ecosystems and ensuring sustainable use in agricultural and industrial settings.

In conclusion, tert-butyl N-1-(chlorosulfonyl)propan-2-yl-N-(cyclobutylmethyl)carbamate (CAS No. 2172438-67-2) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advances in synthesis and application techniques, positions it as a key player in modern material science and pharmacology. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in shaping future innovations.